Cas no 2248301-34-8 (2-Cyclopropyl-2-(trifluoromethyl)oxirane)

• Product Name: 2-Cyclopropyl-2-(trifluoromethyl)oxirane
• CAS No: 2248301-34-8
• MF: C₆H₇F₃O
• MW: 152.114392518997
• CID: 6037156
• PubChem ID: 137939263
• Update Time: 2025-11-06

2-Cyclopropyl-2-(trifluoromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-6506172
• WCXPOBJAELFSPM-UHFFFAOYSA-N
• 2-Cyclopropyl-2-(trifluoromethyl)oxirane
• 2248301-34-8

• Inchi： 1S/C6H7F3O/c7-6(8,9)5(3-10-5)4-1-2-4/h4H,1-3H2
• InChI Key： WCXPOBJAELFSPM-UHFFFAOYSA-N
• SMILES： FC(C1(CO1)C1CC1)(F)F

Computed Properties

• Exact Mass: 152.04489933g/mol
• Monoisotopic Mass: 152.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-Cyclopropyl-2-(trifluoromethyl)oxirane

Recent Advances in the Application of 2-Cyclopropyl-2-(trifluoromethyl)oxirane (CAS: 2248301-34-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyclopropyl-2-(trifluoromethyl)oxirane (CAS: 2248301-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This epoxide derivative, characterized by its cyclopropyl and trifluoromethyl substituents, exhibits remarkable reactivity and stability, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and fluorinated pharmaceuticals.

One of the key areas of research involving 2-Cyclopropyl-2-(trifluoromethyl)oxirane is its role as a building block in the synthesis of trifluoromethylated compounds. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and bioavailability of pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this epoxide into the scaffold of protease inhibitors, resulting in compounds with improved binding affinity and selectivity. The researchers utilized a ring-opening reaction strategy to functionalize the oxirane ring, yielding derivatives with potent inhibitory activity against target enzymes.

Another notable application of 2-Cyclopropyl-2-(trifluoromethyl)oxirane is in the field of radiopharmaceuticals. A recent preprint article highlighted its use as a precursor for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The cyclopropyl moiety provides structural rigidity, while the trifluoromethyl group facilitates the introduction of radioactive fluorine isotopes. This approach has shown promise in the development of new imaging agents for neurological disorders, with preliminary studies indicating high target specificity and low background signal.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in chemical biology. A 2024 study in ACS Chemical Biology reported the use of 2-Cyclopropyl-2-(trifluoromethyl)oxirane as a covalent modifier of cysteine residues in proteins. The researchers demonstrated that the epoxide could selectively react with thiol groups under physiological conditions, enabling the site-specific labeling of proteins for structural and functional studies. This methodology opens new avenues for probing protein-ligand interactions and designing targeted therapeutics.

The synthetic accessibility of 2-Cyclopropyl-2-(trifluoromethyl)oxirane has also been a focus of recent research. A team from the University of Tokyo developed a scalable, one-pot synthesis route that avoids the use of hazardous reagents and minimizes waste generation. Their green chemistry approach, published in Organic Process Research & Development, achieved a yield of over 85% with high purity, making the compound more accessible for industrial applications. This advancement is particularly significant given the growing demand for sustainable synthetic methods in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of reaction conditions and the exploration of new applications for 2-Cyclopropyl-2-(trifluoromethyl)oxirane. Future research directions may include the development of asymmetric synthesis methods to access enantiomerically pure derivatives, as well as the investigation of its potential in polymer chemistry and materials science. The compound's unique combination of structural features continues to inspire innovative applications across multiple disciplines within chemical biology and pharmaceutical research.